2-(4-fluorophenoxy)-N-[(thiophen-3-yl)methyl]acetamide

• IUPAC Name: 2-(4-fluorophenoxy)-N-(thiophen-3-ylmethyl)acetamide
• InChI: InChI=1S/C13H12FNO2S/c14-11-1-3-12(4-2-11)17-8-13(16)15-7-10-5-6-18-9-10/h1-6,9H,7-8H2,(H,15,16)
• InChI Key: ZITXKNSPHLOMIW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1OCC(=O)NCC2=CSC=C2)F
• Molecular Formula: C13H12FNO2S
• Molecular Weight: 265.31 g/mol

Description

2-(4-Fluorophenoxy)-N-[(thiophen-3-yl)methyl]acetamide (FPA) is a synthetic organic compound that has been studied extensively in the laboratory. It is a member of the aryloxyacetamide class of compounds, which are commonly used in organic synthesis. FPA has been used for a variety of purposes, including as a research tool for studying the structure and function of proteins and other biological molecules, as a probe for studying the effects of drugs on biological systems, and as a therapeutic agent for treating certain medical conditions.

Scientific Research Applications

2-(4-fluorophenoxy)-N-[(thiophen-3-yl)methyl]acetamide has been used extensively in scientific research. It has been used as a tool to study the structure and function of proteins and other biological molecules, to study the effects of drugs on biological systems, and to study the effects of disease-causing agents on biological systems. 2-(4-fluorophenoxy)-N-[(thiophen-3-yl)methyl]acetamide has also been used to study the effects of environmental toxins on biological systems. Additionally, 2-(4-fluorophenoxy)-N-[(thiophen-3-yl)methyl]acetamide has been used to study the effects of gene expression and gene regulation on biological systems.

Mechanism of Action

2-(4-fluorophenoxy)-N-[(thiophen-3-yl)methyl]acetamide has several mechanisms of action. It has been shown to interact with proteins and other biological molecules, affecting their structure and function. It has also been shown to interact with drugs and other compounds, altering their effects on biological systems. Additionally, 2-(4-fluorophenoxy)-N-[(thiophen-3-yl)methyl]acetamide has been shown to interact with disease-causing agents, such as bacteria and viruses, and to alter their effects on biological systems.
Biochemical and Physiological Effects
2-(4-fluorophenoxy)-N-[(thiophen-3-yl)methyl]acetamide has several biochemical and physiological effects. It has been shown to affect the structure and function of proteins and other biological molecules, to affect the activity of enzymes, and to affect the activity of hormones. 2-(4-fluorophenoxy)-N-[(thiophen-3-yl)methyl]acetamide has also been shown to affect the expression of genes and to alter the activity of certain biological pathways. Additionally, 2-(4-fluorophenoxy)-N-[(thiophen-3-yl)methyl]acetamide has been shown to affect the absorption, distribution, metabolism, and excretion of drugs and other compounds.

Advantages and Limitations for Lab Experiments

2-(4-fluorophenoxy)-N-[(thiophen-3-yl)methyl]acetamide has several advantages for use in laboratory experiments. It is a relatively inexpensive compound, and it is relatively easy to synthesize. Additionally, it is relatively stable, and it can be used in a variety of laboratory experiments. However, 2-(4-fluorophenoxy)-N-[(thiophen-3-yl)methyl]acetamide also has several limitations. It is not as soluble in water as some other compounds, and it has a relatively short shelf life. Additionally, it can be toxic to certain organisms.

Future Directions

There are several potential future directions for the use of 2-(4-fluorophenoxy)-N-[(thiophen-3-yl)methyl]acetamide in scientific research. 2-(4-fluorophenoxy)-N-[(thiophen-3-yl)methyl]acetamide could be used to study the effects of environmental toxins on biological systems, to study the effects of gene expression and gene regulation on biological systems, and to study the effects of drugs and other compounds on biological systems. Additionally, 2-(4-fluorophenoxy)-N-[(thiophen-3-yl)methyl]acetamide could be used to study the effects of disease-causing agents on biological systems, and to develop new therapeutic agents for treating certain medical conditions. Finally, 2-(4-fluorophenoxy)-N-[(thiophen-3-yl)methyl]acetamide could be used to develop new synthetic methods for synthesizing other compounds.

Synthesis Methods

2-(4-fluorophenoxy)-N-[(thiophen-3-yl)methyl]acetamide is synthesized by the reaction of 4-fluorophenol with thiophenylmethyl acetate in the presence of a base, such as sodium hydroxide. The reaction is carried out at a temperature of 50-60°C for several hours. The product is then purified by column chromatography, and the desired 2-(4-fluorophenoxy)-N-[(thiophen-3-yl)methyl]acetamide is collected as a white solid.